Cas no 12408-16-1 (tributoxy-sulfanylidene-phosphorane)

• Product Name: tributoxy-sulfanylidene-phosphorane
• CAS No: 12408-16-1
• MF: C₁₂H₂₇O₃PS
• MW: 282.379743814468
• CID: 141582
• PubChem ID: 94884
• Update Time: 2025-04-19

tributoxy-sulfanylidene-phosphorane Chemical and Physical Properties

Names and Identifiers

• tributoxy-sulfanylidene-phosphorane
• tributyl thiophosphate
• O,O,O-tributyl phosphorothioate
• O,O,S-tributyl phosphorothioate
• Phosphorothioic acid, tributyl ester
• Tri-n-butyl phosphorothioate
• 12408-16-1
• O,O-Tributyl thiophosphate
• NSC6519
• tributoxy(thioxo)-$l^{5}-phosphane
• Phosphorothioic acid,O,O-tributyl ester
• tributyl phosphorothioate
• Tri-O-butyl phosphorothioate
• tributylphosphorothioate
• O,O,O-Tributyl thiophosphate
• DTXSID70924724
• Tributylphosphorothionate
• PPEZWDDRWXDXOQ-UHFFFAOYSA-N
• Tributylthiophosphate
• tributoxy(sulfanylidene)-lambda5-phosphane
• Phosphorothioic acid, O,O,O-tributyl ester
• O,O-Tributyl phosphorothioate
• tris(1-butyl) thiophosphate
• SCHEMBL39720
• NSC-6519
• NSC 6519
• Butyl phosphorothioate, ((BuO)3PS)
• Butyl phosphorothioate, (BuO)3PS
• 78-47-7

• Inchi： 1S/C12H27O3PS/c1-4-7-10-13-16(17,14-11-8-5-2)15-12-9-6-3/h4-12H2,1-3H3
• InChI Key： PPEZWDDRWXDXOQ-UHFFFAOYSA-N
• SMILES： S=P(OCCCC)(OCCCC)OCCCC

Computed Properties

• Exact Mass: 282.14201
• Monoisotopic Mass: 282.14185289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 59.8Ų

Experimental Properties

• PSA: 35.53